2-(4-chlorophenyl)-N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C28H33ClN4O/c1-31(2)25-14-10-23(11-15-25)27(21-30-28(34)20-22-8-12-24(29)13-9-22)33-18-16-32(17-19-33)26-6-4-3-5-7-26/h3-15,27H,16-21H2,1-2H3,(H,30,34)
• InChI Key: RHCXPBXAAPOGBT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)CC2=CC=C(C=C2)Cl)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C28H33ClN4O
• Molecular Weight: 477.0 g/mol

Description

2-(4-chlorophenyl)-N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C28H33ClN4O and its molecular weight is 477.05. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Agricultural Applications

One study focused on the radiosynthesis of chloroacetanilide herbicides, which share structural similarities with the compound . The research aimed at studying the metabolism and mode of action of these herbicides through high specific activity isotopes, indicating potential applications in agricultural research and environmental safety assessments (Latli & Casida, 1995).

Antihistaminic Activity

Another study explored the antihistaminic activity of a Mannich base, revealing potential therapeutic applications in allergy treatment. This research underscores the chemical's utility in medical science, particularly in developing treatments for histamine-induced conditions (Chaturvedi, Patnaik, & Dhawan, 1982).

Anticancer, Anti-inflammatory, and Analgesic Activities

Research into 2-(substituted phenoxy) acetamide derivatives highlighted potential anticancer, anti-inflammatory, and analgesic agents. This study exemplifies the compound's relevance in discovering new therapeutic molecules, indicating its role in pharmacological innovation (Rani, Pal, Hegde, & Hashim, 2014).

Pesticidal Applications

The compound's derivatives have been characterized for their potential as pesticides. A study on N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide explored their use as pesticides, indicating the compound's utility in developing environmentally safe pest control solutions (Olszewska, Tarasiuk, & Pikus, 2011).

Environmental and Ecological Impact

Investigations into the effects of similar herbicides on soil algae growth provide insights into the environmental and ecological impacts of these chemicals. This research is crucial for understanding the broader implications of chemical use in agriculture on ecosystems (Loeppky & Tweedy, 1969).